Cas no 104-98-3 (Urocanic acid)

• Product Name: Urocanic acid
• CAS No: 104-98-3
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD00005203
• CID: 35308
• PubChem ID: 24888491
• Update Time: 2025-04-18

Urocanic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-4-yl)acrylic acid
• 4-Imidazoleacrylic acid
• 3-(4-Imidazolyl)acrylic acid
• Urocanic acid
• (E)-3-(1H-Imidazol-5-yl)-2-propenoic acid
• 4-Imidazole acrylic acid dihydrate
• UROCANIC ACID(RG)
• 3-imidazol-4-ylacrylic
• 3-imidazol-4-yl-acrylic acid
• 4-imidazoleacrylate
• E)-3-(1H-imidazol-4-yl)-2-propenoic acid
• imidazoleacrylicacid
• RARECHEM AL BK 0762
• Urocanic caid
• UROCANINIC ACID
• urocanoic acid
• urosanic acid
• TIMTEC-BB SBB006702
• 3-(1H-Imidazol-4-yl)
• Urocanic acid,99%
• UROCANIC ACID 99%
• trans-Urocanic acid
• urocanate
• imidazoleacrylic acid
• 5-Imidazoleacrylic acid
• Imidazole-4-acrylic acid
• (2E)-3-(1H-IMIDAZOL-4-YL)ACRYLIC ACID
• 3-Imidazol-4-ylacrylic acid
• 3-(1H-Imidazol-4-yl)-2-propenoic acid
• (2E)-3-(1H-imidazol-4-yl)prop-2-enoic acid
• (E)-3-(1H-Imidazol-4-yl)-2-propenoic acid
• 2-Propenoic acid, 3-(1H-imidazol-4-yl)-
• UROCANIC ACID, CIS
• G8D26XJJ3B
• (e)-3-(1h-imidazol-4-yl)acrylic acid
• 3-(4
• (E)-3-(4-Imidazolyl)acrylic acid
• 2-Propen
• 4-25-00-00786 (Beilstein Handbook Reference)
• FT-0631579
• CCRIS 3414
• (Z)-Urocanic acid;cis-UCA
• LOIYMIARKYCTBW-UHFFFAOYSA-N
• EINECS 203-258-4
• (E)-3-(5-Imidazolyl)acrylic Acid
• NCI60_021801
• BRN 0081405
• NCIOpen2_003815
• AKOS024285611
• imidazole-5-acrylic acid
• SY234874
• DTXSID50859181
• NSC 66357
• NS00123243
• 2-Propenoic acid, 3-(1H-imidazol-5-yl)-
• Tox21_202978
• 3465-72-3
• 3-(1H-Imidazol-4-yl)acrylate
• Q60998685
• AKOS022488522
• 3-(1H-imidazol-4-yl)prop-2-enoic acid
• E72446
• SDCCGSBI-0051222.P002
• SR-01000076189
• NSC66357
• Opera_ID_26
• EU-0101255
• NCGC00094495-02
• 4-Imidazoleacrylic acid, 99%
• HMS2234N08
• trans-4-imidazoleacrylic acid
• (E)-3-(1H-imidazol-5-yl)acrylic acid
• (E)-3-(1H-imidazol-5-yl)prop-2-enoic acid
• (2E)-3-(1H-Imidazole-4-yl)propenoic acid
• NSC-66357
• ALBB-025618
• DTXSID5041148
• AKOS005265082
• UNII-G8D26XJJ3B
• Imidazole-4-acrylate
• 3-(3H-Imidazol-4-yl)-acrylic acid
• DB01971
• NCGC00260524-01
• HS-0075
• SCHEMBL15417
• NSC407934
• CHEMBL1236602
• C00785
• STK735136
• 1H-ImidaZole-4-acrylic acid (Urocanic acid)
• NS00014985
• Imidazole-4-propene-2-enoic acid [Urocanic acid]
• CS-0059340
• E-3-(4-imidazolyl)propenoic acid
• A11380
• Q30536
• (E)-Urocanic acid
• EN300-343465
• bmse000279
• 2-Propenoic acid, 3-(1H-imidazol-4-yl)-, (E)-
• NCGC00094495-01
• s9449
• CHEBI:27248
• 2-Propenoic acid, 3-(1H-imidazol-4-yl)-, (2E)-
• DTXCID3021148
• SMR000059098
• (2E)-3-(1H-imidazol-5-yl)prop-2-enoic acid
• CAS-104-98-3
• NCGC00261940-01
• (E)-3-(IMIDAZOL-4-YL)-2-PROPENOIC ACID
• (E)-3-(1H-imidazol-5-yl)acrylicacid
• 3-(4-Imidazolyl)acrylate
• I0002
• UROCANIC ACID, TRANS-
• NCGC00094495-05
• SR-01000076189-1
• 104-98-3
• W-108797
• (e)-3-(Imidazol-4-yl)propenoic acid
• 23A7DA77-EC02-46B9-AA22-514C2B2A62E9
• U 7500
• CCG-205329
• IMIDAZOLE-4-ACRYLIC ACID, (E)-
• MFCD00005203
• (E)-3-(1H-imidazol-4-yl)prop-2-enoic acid
• 3-(1H-Imidazol-4-yl)-2-propenoate
• Tox21_501255
• HMS3263L12
• BRD-K52670952-003-01-4
• AKOS001745677
• CHEBI:30817
• MLS001148240
• HY-113008
• 3-(1H-Imidazol-5-yl)-2-propenoic acid; 4-Imidazoleacrylic acid; 5-Imidazoleacrylic acid; Urocaninic acid
• Lopac0_001255
• MFCD01593677
• NCGC00094495-03
• BBL027507
• (E)-3-(imidazol-4-yl)propenoate
• LP01255
• MLS000069482
• (E)-3-(imidazol-4-yl)acrylic acid
• DB-222681
• 2-Propenoic acid, 3-(1H-imidazole-4-yl)-
• 5-Imidazoleacrylate
• 2-Propenoic acid, 3-(1H-imidazol-4-yl)-, dihydrate
• FU29984
• DTXCID10809662
• UROCANIC ACID [INCI]
• Glyoxalinylacrylic Acid
• Acid, Urocanic
• Acid, Glyoxalinylacrylic
• 3-(1H-imidazol-5-yl)prop-2-enoic acid

• MDL： MFCD00005203
• Inchi： 1S/C6H6N2O2/c9-6(10)2-1-5-3-7-4-8-5/h1-4H,(H,7,8)(H,9,10)/b2-1+
• InChI Key： LOIYMIARKYCTBW-OWOJBTEDSA-N
• SMILES： OC(/C=C/C1=CN=CN1)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0

Experimental Properties

• Color/Form: Colorless acicular or prismatic crystals
• Density: 1.3471 (rough estimate)
• Melting Point: 226-228 °C (lit.)
• Boiling Point: 253.51°C (rough estimate)
• Flash Point: 230.1±21.8 °C
• Refractive Index: 1.5100 (estimate)
• Solubility: 1.5g/l
• Water Partition Coefficient: Slightly soluble
• PSA: 65.98000
• LogP: 0.50750
• FEMA: 2681
• Solubility: Soluble in hot water and hot acetone, insoluble in ethanol and ether
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Urocanic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：NI3425200
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazolyl carboxylic acids and derivatives